Cas no 944902-17-4 (3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine)

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine structure
944902-17-4 structure
Product Name:3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
CAS No:944902-17-4
MF:C5HBrCl2N4
MW:267.898236989975
MDL:MFCD10697159
CID:838742
PubChem ID:56763820
Update Time:2024-10-25

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine
    • 3-bromo-4,6-dichloro-2H-pyrazolo[3,4-d]pyrimidine
    • C5HBrCl2N4
    • FCH1400983
    • AB59141
    • AB0027807
    • AX8182956
    • W9689
    • ST24028431
    • 3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine (ACI)
    • CS-0055066
    • 3-Bromo-4,6-dichloropyrazolo[3,4-d]pyrimidine
    • DB-366136
    • DTXSID50718264
    • 944902-17-4
    • AS-68024
    • SY112658
    • SCHEMBL21631551
    • MFCD10697159
    • AKOS015836079
    • MDL： MFCD10697159
    • Inchi： 1S/C5HBrCl2N4/c6-2-1-3(7)9-5(8)10-4(1)12-11-2/h(H,9,10,11,12)
    • InChI Key： XTVZOIZUAZZTOX-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(C(=NN2)Br)=C(Cl)N=1

Computed Properties

  • Exact Mass: 265.87600
  • Monoisotopic Mass: 265.87616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 3.1

Experimental Properties

  • PSA: 54.46000
  • LogP: 2.42220

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

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3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Production Method

Production Method 1

944902-17-4 944902-17-4
Reaction Conditions
Reference
Preparation of pyrazolopyrimidine derivative as anticancer
, World Intellectual Property Organization, , ,

Production Method 2

42754-96-1 42754-96-1
944902-17-4 944902-17-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  10 h, 70 °C
Reference
Preparation of pyrazolopyrimidine derivatives as PLK4 inhibitors and its application in preparation of antitumor drugs
, China, , ,

Production Method 3

42754-96-1 42754-96-1
944902-17-4 944902-17-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  15 min, 100 °C
Reference
Preparation of antileishmanial pyrazolopyrimidines
, World Intellectual Property Organization, , ,

Production Method 4

42754-96-1 42754-96-1
944902-17-4 944902-17-4
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ;  2 h, 70 °C
Reference
Cyclin-dependent kinase 12 is a drug target for visceral leishmaniasis
Wyllie, Susan; Thomas, Michael; Patterson, Stephen; Crouch, Sabrinia; De Rycker, Manu; et al, Nature (London, 2018, 560(7717), 192-197

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Raw materials

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Preparation Products

3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine Related Literature

944902-17-4 (3-Bromo-4,6-dichloro-1H-pyrazolo[3,4-d]pyrimidine) Related Products

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